Silanol, cyclohexylphenyl[2-(1-piperidinyl)ethyl]-

• CAS: 104549-77-1
• Molecular Formula: C19H31NOSi
• Molecular Weight: 317.5 g/mol
• SMILES: C1CCC(CC1)[Si](CCN2CCCCC2)(C3=CC=CC=C3)O
• InChI: InChI=1S/C19H31NOSi/c21-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)17-16-20-14-8-3-9-15-20/h1,4-5,10-11,19,21H,2-3,6-9,12-17H2
• InChIKey: WSKNJCIBUQMFJR-UHFFFAOYSA-N

Silanol, cyclohexylphenyl[2-(1-piperidinyl)ethyl]- (CAS 104549-77-1), also known as sila-trihexyphenidyl or silabenzhexol, is an organosilicon antimuscarinic agent belonging to the sila-pharmaca class. With molecular formula C19H31NOSi and molecular weight 317.5 g/mol, this compound is the silicon bioisostere of the clinically established antiparkinsonian drug trihexyphenidyl (benzhexol), wherein the central carbinol carbon (C–OH) is replaced by a silanol group (Si–OH).

Silanol, cyclohexylphenyl[2-(1-piperidinyl)ethyl]- (CAS 104549-77-1): Identity, Class, and Procurement-Relevant Characteristics

Silanol, cyclohexylphenyl[2-(1-piperidinyl)ethyl]- (CAS 104549-77-1), also known as sila-trihexyphenidyl or silabenzhexol, is an organosilicon antimuscarinic agent belonging to the sila-pharmaca class [1]. With molecular formula C19H31NOSi and molecular weight 317.5 g/mol, this compound is the silicon bioisostere of the clinically established antiparkinsonian drug trihexyphenidyl (benzhexol), wherein the central carbinol carbon (C–OH) is replaced by a silanol group (Si–OH) [1][2]. This C/Si exchange defines the compound's distinct pharmacological profile, physicochemical properties, and receptor subtype selectivity compared to its carbon analog and other antimuscarinic agents [2].

Muscarinic receptor subtype discrimination (M3/M2) in functional tissue assays

C/Si bioisosterism SAR studies for scaffold-dependent silicon effects

Physicochemical profiling of silanol vs carbinol antimuscarinic agents

• [1] Tacke R, Strecker M, Lambrecht G, Moser U, Mutschler E. (2-Aminoethyl)-cycloalkylphenylsilanole: Bioisosterer C/Si-Austausch bei Parasympatholytika vom Typ des Trihexyphenidyls, Cycrimins und Procyclidins [Sila-Pharmaka, 30. Mitt.]. Liebigs Annalen der Chemie. 1983; 922-930. View Source
• [2] Eglen RM, Michel AD, Montgomery WW, Kunysz EA, Machado CA, Whiting RL. Competitive and non-competitive antagonism exhibited by 'selective' antagonists at atrial and ileal muscarinic receptor subtypes. Br J Pharmacol. 1987; 90(4): 701-707. doi:10.1111/j.1476-5381.1987.tb11223.x. View Source

Why Trihexyphenidyl, Other Antimuscarinics, or Related Silanols Cannot Substitute for Silanol, cyclohexylphenyl[2-(1-piperidinyl)ethyl]- (CAS 104549-77-1)

Although sila-trihexyphenidyl shares the cyclohexyl-phenyl-piperidine pharmacophore with its carbon analog trihexyphenidyl, the C→Si replacement fundamentally alters receptor subtype selectivity, binding thermodynamics, and physicochemical properties in ways that cannot be predicted or reproduced by simply using the parent carbinol or other antimuscarinics such as procyclidine, hexahydrosiladifenidol, or AF-DX 116 [1][2]. The silanol group introduces distinct bond lengths, bond angles, and electronic distribution at the chiral center, which translate into quantifiable differences in ileal versus atrial selectivity, enthalpy-driven binding, and lipophilicity—each of which bears directly on experimental reproducibility and target-specific pharmacological investigation [1][3]. Substituting the carbon analog or a structurally related silanol would yield different selectivity ratios and binding energetics, compromising both assay validity and cross-study comparability.

Selectivity profile may shift compared to trihexyphenidyl or other antimuscarinics

Binding thermodynamics may not replicate across temperature conditions due to C/Si exchange

Lipophilicity difference alters assay partitioning and nonspecific binding vs carbinols

• [1] Tacke R, Strecker M, Lambrecht G, Moser U, Mutschler E. (2-Aminoethyl)-cycloalkylphenylsilanole: Bioisosterer C/Si-Austausch bei Parasympatholytika vom Typ des Trihexyphenidyls, Cycrimins und Procyclidins. Liebigs Annalen der Chemie. 1983; 922-930. View Source
• [2] Eglen RM, Michel AD, Montgomery WW, Kunysz EA, Machado CA, Whiting RL. Competitive and non-competitive antagonism exhibited by 'selective' antagonists at atrial and ileal muscarinic receptor subtypes. Br J Pharmacol. 1987; 90(4): 701-707. View Source
• [3] Waelbroeck M, Camus J, Tastenoy M, Mutschler E, Strohmann C, Tacke R, et al. Thermodynamics of antagonist binding to rat muscarinic M2 receptors: antimuscarinics of the pridinol, sila-pridinol, diphenidol and sila-diphenidol type. Br J Pharmacol. 1993; 109(2): 360-370. View Source

Quantitative Differentiation Evidence for Silanol, cyclohexylphenyl[2-(1-piperidinyl)ethyl]- (CAS 104549-77-1) Versus Comparators

Ileal (M3) vs. Atrial (M2) Muscarinic Receptor Subtype Selectivity: Silabenzhexol 50-Fold vs. Benzhexol 5-Fold

In a direct functional comparison using guinea-pig isolated atria (30°C) and ileum (30°C) with carbachol as agonist, silabenzhexol (sila-trihexyphenidyl) exhibited approximately 50-fold selectivity for ileal muscarinic receptors over atrial receptors, whereas its carbon analog benzhexol (trihexyphenidyl) showed only approximately 5-fold selectivity [1]. This represents an approximate 10-fold greater ileal/atrial selectivity for the silanol over the carbinol, measured under identical experimental conditions. The study further identified that the M2-selective antagonist AF-DX 116 showed approximately 6-fold atrial selectivity, confirming that silabenzhexol occupies a distinct selectivity position not replicated by other in-class agents [1].

Ileal/Atrial Selectivity

Head-to-head

~50-fold (silabenzhexol) vs ~5-fold (trihexyphenidyl)

Supports M3-predominant subtype discrimination in functional tissue assays

Guinea-pig ileum/atria, carbachol agonist

Evidence Dimension	Selectivity ratio for ileal (M3-predominant) vs. atrial (M2-predominant) muscarinic receptors
Target Compound Data	Approximately 50-fold ileal selectivity (silabenzhexol)
Comparator Or Baseline	Benzhexol (trihexyphenidyl): approximately 5-fold ileal selectivity; AF-DX 116: approximately 6-fold atrial selectivity
Quantified Difference	~10-fold greater ileal/atrial selectivity for silabenzhexol vs. benzhexol; opposite selectivity direction vs. AF-DX 116
Conditions	Guinea-pig isolated atria (30°C) and ileum (30°C); agonist: carbachol; in vitro functional dose-ratio analysis (Schild method)

Why This Matters

Researchers requiring selective pharmacological blockade of ileal (M3-predominant) over atrial (M2-predominant) muscarinic receptors must use silabenzhexol rather than benzhexol, as the latter's 5-fold selectivity provides insufficient discrimination for confident receptor subtype assignment in functional tissue assays.

• [1] Eglen RM, Michel AD, Montgomery WW, Kunysz EA, Machado CA, Whiting RL. Competitive and non-competitive antagonism exhibited by 'selective' antagonists at atrial and ileal muscarinic receptor subtypes. Br J Pharmacol. 1987; 90(4): 701-707. doi:10.1111/j.1476-5381.1987.tb11223.x. View Source

C/Si Bioisosteric Replacement: Affinity Enhancement on Guinea-Pig Ileum Muscarinic Receptors

The C/Si pairs 5a,b through 8a,b (including the trihexyphenidyl/sila-trihexyphenidyl pair 5a/5b) were compared for antimuscarinic activity on the isolated guinea-pig ileum [1]. Sila-substitution of the trihexyphenidyl scaffold (5a → 5b) produced an increase in affinity for the muscarinic receptor, although the magnitude of this affinity gain was described as 'less marked' than that observed for the structurally related C/Si pairs 1a,b–4a,b (pridinol, diphenidol, and related types) [1]. Importantly, the direction of the affinity shift is consistent with other sila-pharmaca—C/Si exchange invariably increases muscarinic receptor affinity—but the attenuated magnitude for this particular scaffold indicates that the cyclohexylphenyl-piperidinoethyl architecture imposes unique steric or electronic constraints on the silanol group's interaction with the receptor, unlike the simpler diphenyl or phenyl-cyclopentyl scaffolds [1].

C/Si Affinity Shift

Head-to-head

Affinity increased vs carbon analog; yield 32–40% over 5 steps

Scaffold-dependent silicon effect on muscarinic receptor affinity

Less pronounced than pridinol/diphenidol C/Si pairs

Evidence Dimension	Antimuscarinic activity (affinity for muscarinic receptor) on isolated guinea-pig ileum
Target Compound Data	Sila-trihexyphenidyl (5b): increased affinity vs. carbon analog 5a (exact pA2 or pKi values not publicly available from abstract/summary; original full text reports quantitative dose-ratio data)
Comparator Or Baseline	Trihexyphenidyl (5a) as baseline; C/Si pairs 1a,b–4a,b (pridinol, diphenidol types) as contextual comparators showing larger affinity gains
Quantified Difference	Affinity increase qualitatively confirmed but explicitly less pronounced than for C/Si pairs 1a,b–4a,b; total synthesis yield of sila-trihexyphenidyl (5b): 32–40% over five steps [1]
Conditions	Isolated guinea-pig ileum; antimuscarinic activity assay; comparative C/Si pair testing

Why This Matters

This evidence demonstrates that C/Si bioisosterism does not produce a uniform affinity shift across all antimuscarinic scaffolds—the trihexyphenidyl scaffold responds differently than pridinol or diphenidol types, making sila-trihexyphenidyl a necessary reagent for studying scaffold-dependent silicon effects on muscarinic receptor binding.

• [1] Tacke R, Strecker M, Lambrecht G, Moser U, Mutschler E. (2-Aminoethyl)-cycloalkylphenylsilanole: Bioisosterer C/Si-Austausch bei Parasympatholytika vom Typ des Trihexyphenidyls, Cycrimins und Procyclidins. Liebigs Annalen der Chemie. 1983; 922-930. View Source

Lipophilicity (LogP) Differentiation: Silabenzhexol LogP ~3.6 vs. Trihexyphenidyl LogP ~4.5

The silanol analog silabenzhexol (sila-trihexyphenidyl) has a reported LogP of approximately 3.59 , whereas the carbon analog trihexyphenidyl has an experimentally determined LogP of approximately 4.49 [1]. This represents a reduction of ~0.9 log units in lipophilicity upon C→Si exchange, consistent with the increased polarity of the Si–OH group compared to C–OH. The lower LogP implies altered membrane permeability, tissue distribution, and nonspecific protein binding potential compared to the carbon parent, which is relevant for in vitro assay design where compound partitioning, solubility, and non-specific binding must be controlled.

Lipophilicity (LogP)

Reported

LogP ~3.59 (silanol) vs ~4.49 (carbinol); ΔLogP ≈ 0.9

Altered partitioning and nonspecific binding in assay systems

Calculated value; experimental verification recommended

Evidence Dimension	Calculated/experimental LogP (octanol-water partition coefficient)
Target Compound Data	Silabenzhexol (sila-trihexyphenidyl): LogP ~3.59
Comparator Or Baseline	Trihexyphenidyl: LogP ~4.49 (experimental) [1]; Trihexyphenidyl hydrochloride: LogP ~4.36 [1]
Quantified Difference	ΔLogP ≈ 0.9 log units (lower for sila analog); corresponds to ~8-fold lower octanol-water partition coefficient
Conditions	Calculated value (silabenzhexol, chemsrc); experimental determination (trihexyphenidyl, SIELC); 25°C

Why This Matters

For in vitro pharmacology and ADME screening, the ~0.9 LogP unit difference means silabenzhexol will exhibit significantly different solubility, nonspecific binding to assay plastics, and apparent potency in cell-based assays compared to trihexyphenidyl—directly impacting IC50/EC50 measurements if the carbon analog is used as a surrogate.

• [1] Trihexyphenidyl. SIELC Technologies. LogP: 4.49 (experimental). View Source

Thermodynamic Binding Signature: Silanols Exhibit More Favorable Enthalpy, Less Favorable Entropy than Carbinols at Muscarinic M2 Receptors

A thermodynamic study of antagonist binding to rat heart M2 muscarinic receptors compared the carbon/silicon pairs pridinol/sila-pridinol and diphenidol/sila-diphenidol across a temperature range of 278–310 K [1]. Across all C/Si pairs examined, silanols induced more favorable enthalpy changes (ΔH° more negative) and less favorable entropy changes (ΔS° more negative, i.e., greater entropic penalty) than the corresponding carbinols upon receptor binding [1]. Although sila-trihexyphenidyl itself was not directly tested in this study, the consistent thermodynamic pattern observed across structurally diverse C/Si pairs (pridinol, diphenidol) establishes a class-level property of silanol antimuscarinics that is expected to extend to sila-trihexyphenidyl [1].

Binding Thermodynamics

Class-level

Silanols: more favorable ΔH°, less favorable ΔS° vs carbinols at M2 receptors

Temperature-dependent binding may differ from carbon analogs

Inferred from related silanols; confirmatory data for silabenzhexol pending

Evidence Dimension	Thermodynamic parameters (ΔH° and ΔS°) of antagonist binding to rat heart M2 muscarinic receptors
Target Compound Data	Silanols as a class: more favorable (more negative) ΔH° and less favorable (more negative) ΔS° vs. carbinol counterparts. Specific ΔΔH° and ΔΔS° values for each pair are reported in the original publication [1].
Comparator Or Baseline	Corresponding carbinols (pridinol, diphenidol) as baseline; organogermanium analogs (R4Ge) also tested and showed no significant difference from R4Si [1]
Quantified Difference	Silanols bind with enhanced enthalpic driving force compensated by increased entropic penalty relative to carbinols; exact ΔΔH° and ΔΔS° values are pair-specific and reported in Waelbroeck et al. 1993 [1]
Conditions	Rat heart M2 muscarinic receptors; radioligand binding; temperature range 278–310 K; van't Hoff analysis

Why This Matters

The distinct thermodynamic signature of silanol-antimuscarinic binding means that sila-trihexyphenidyl will exhibit different temperature-dependent binding behavior compared to trihexyphenidyl—a critical consideration for assays conducted at non-standard temperatures (e.g., 30°C vs. 37°C functional studies) and for understanding the molecular driving forces of antagonist-receptor interactions.

• [1] Waelbroeck M, Camus J, Tastenoy M, Mutschler E, Strohmann C, Tacke R, et al. Thermodynamics of antagonist binding to rat muscarinic M2 receptors: antimuscarinics of the pridinol, sila-pridinol, diphenidol and sila-diphenidol type. Br J Pharmacol. 1993; 109(2): 360-370. View Source

Optimal Research and Industrial Application Scenarios for Silanol, cyclohexylphenyl[2-(1-piperidinyl)ethyl]- (CAS 104549-77-1)

Pharmacological Discrimination of Ileal (M3) vs. Atrial (M2) Muscarinic Receptor Subtypes in Functional Tissue Assays

Silabenzhexol provides the highest known ileal-over-atrial selectivity (~50-fold) among the antimuscarinic agents tested in the classic Eglen et al. (1987) comparative study [1]. Researchers performing dose-ratio experiments in guinea-pig isolated ileum and atria should select this compound as the preferred pharmacological tool for M3-predominant receptor characterization, as the 10-fold greater selectivity over benzhexol (~5-fold) enables cleaner receptor subtype discrimination and reduces ambiguous Schild analysis outcomes [1].

C/Si Bioisosterism Structure-Activity Relationship (SAR) Studies in Antimuscarinic Drug Discovery

The trihexyphenidyl/sila-trihexyphenidyl pair (5a/5b) is one of four systematically characterized C/Si pairs in the foundational Tacke et al. (1983) sila-pharmaca series [1]. Because the affinity gain from C→Si exchange in this pair is attenuated compared to pridinol- and diphenidol-type scaffolds, this compound serves as a key comparator for probing scaffold-dependent silicon effects on muscarinic receptor affinity [1]. Medicinal chemistry programs exploring silicon incorporation into CNS-active anticholinergics should include this pair as a reference for understanding when silicon substitution provides greater versus lesser pharmacological benefit.

Binding Thermodynamics and Temperature-Dependence Studies of Antimuscarinic Agents

Based on class-level thermodynamic evidence demonstrating that silanols across multiple scaffolds exhibit more favorable binding enthalpy and less favorable binding entropy than their carbinol counterparts at M2 receptors [1], sila-trihexyphenidyl represents a structurally distinct probe for investigating enthalpy-entropy compensation in muscarinic receptor-ligand interactions. Its use is particularly indicated for van't Hoff analyses conducted across the 278–310 K range, where temperature-dependent affinity shifts may diverge from those of trihexyphenidyl [1].

Reference Standard for Muscarinic Receptor Subtype Classification and Assay Validation

Given its well-documented selectivity profile established in the British Journal of Pharmacology (1987) [1] and its inclusion in multiple comparative muscarinic receptor studies [2], silabenzhexol serves as a validated reference antagonist for calibrating ileal (M3-predominant) muscarinic receptor assays. Laboratories establishing new tissue-based or recombinant muscarinic receptor screening platforms can use this compound alongside AF-DX 116 (M2-selective) and pirenzepine (M1-selective) to create a three-point subtype selectivity reference panel, leveraging the ~50-fold ileal/atrial ratio as a benchmark for data quality assessment [1][2].

Application

Selection Property

Validation Focus

Muscarinic receptor subtype discrimination (M3/M2)

Reported selectivity ratio context

Functional tissue assay endpoint review

C/Si bioisosterism SAR studies

Scaffold-dependent affinity shift

Comparative C/Si pair analysis

Thermodynamic profiling of antagonist binding

Enthalpy-entropy compensation signature

Temperature-dependence assay review

Assay calibration and receptor classification

Selectivity benchmark context

Panel-based subtype assignment review

• [1] Eglen RM, Michel AD, Montgomery WW, Kunysz EA, Machado CA, Whiting RL. Competitive and non-competitive antagonism exhibited by 'selective' antagonists at atrial and ileal muscarinic receptor subtypes. Br J Pharmacol. 1987; 90(4): 701-707. doi:10.1111/j.1476-5381.1987.tb11223.x. View Source
• [2] Eglen RM, Montgomery WW, Dainty IA, Dubuque LK, Whiting RL. Comparison of the muscarinic receptors of the guinea-pig oesophageal muscularis mucosae and trachea in vitro. J Auton Pharmacol. 1988; 8(3): 181-189. doi:10.1111/j.1474-8673.1988.tb00181.x. View Source